Cas no 1896328-24-7 (1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine)

• Product Name: 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine
• CAS No: 1896328-24-7
• MF: C₁₁H₂₅N₃
• MW: 199.336302518845
• CID: 5939884
• PubChem ID: 117041704
• Update Time: 2025-06-28

1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine
• 1896328-24-7
• EN300-844671

• Inchi： 1S/C11H25N3/c1-3-7-13(2)11-4-8-14(9-5-11)10-6-12/h11H,3-10,12H2,1-2H3
• InChI Key： DBOVWCFXYCFHSS-UHFFFAOYSA-N
• SMILES： N1(CCN)CCC(CC1)N(C)CCC

Computed Properties

• Exact Mass: 199.204847810g/mol
• Monoisotopic Mass: 199.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.5Ų

Additional information on 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine

1-(2-Aminoethyl)-N-Methyl-N-Propylpiperidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1896328-24-7, commonly referred to as 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with amino and alkyl groups. The piperidine core is a six-membered ring containing one nitrogen atom, while the amino groups provide additional functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of novel pharmaceutical agents. The compound's ability to act as a building block for more complex structures has been leveraged in the creation of drugs targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases.

One of the most notable advancements involving this compound is its application in the development of neuroprotective agents. Scientists have found that derivatives of 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine exhibit promising neuroprotective properties, potentially offering new treatments for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of this compound in advancing medical research and therapeutic interventions.

In addition to its pharmacological applications, 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine has also been studied for its role in catalytic processes. Its structure allows it to act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This has opened new avenues for its use in industrial chemistry, particularly in the synthesis of high-value chemicals and materials.

The synthesis of 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine involves a series of well-defined chemical transformations. Starting from readily available precursors, chemists employ a combination of nucleophilic substitutions, reductions, and coupling reactions to construct the desired molecule. The optimization of these synthetic routes has been a focal point of recent research, with efforts directed toward improving yield, reducing costs, and minimizing environmental impact.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine. These methods provide critical insights into the compound's molecular integrity and functionality, ensuring its reliability for downstream applications.

In conclusion, 1-(2-aminoethyl)-N-methyl-N-propylpiperidin-4-amine (CAS No. 1896328-24-7) stands as a pivotal molecule in contemporary chemical research. Its structural versatility, coupled with recent advancements in its application across diverse fields, positions it as a key player in driving innovation within the scientific community.